Cas no 344252-31-9 (1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro-
• CAS No: 344252-31-9
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• CID: 5037393
• Update Time: 2025-05-30

1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro-

• Inchi： 1S/C6H6ClN3/c7-5-1-2-8-6-4(5)3-9-10-6/h1-3,5H,(H2,8,9,10)
• InChI Key： RXYRAWLCKGEBEY-UHFFFAOYSA-N
• SMILES： ClC1C=CNC2=C1C=NN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 1.1
• Topological Polar Surface Area: 40.7

Additional information on 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro-

1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro-

The compound with CAS No. 344252-31-9, commonly referred to as 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro-, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The pyrazolo[3,4-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring fused to a pyridine ring, creating a structure with both aromatic and non-aromatic regions. The presence of the chloro substituent at the 4-position introduces additional electronic effects and functionalization possibilities.

Recent studies have highlighted the potential of 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro- in various applications. For instance, researchers have explored its use as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The dihydro structure at positions 4 and 7 allows for further functionalization through hydrogenation or other chemical transformations. This compound's ability to act as a ligand in metal coordination chemistry has been particularly promising. In one study published in *Nature Chemistry*, the compound was used to synthesize a novel MOF with exceptional gas adsorption capabilities.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro- typically involves multi-step organic reactions. A common approach includes the condensation of appropriate starting materials followed by cyclization under specific conditions. For example, the reaction of chloropyridine derivatives with aldehydes or ketones in the presence of an amine catalyst can lead to the formation of the desired pyrazolopyridine structure. Recent advancements in catalytic methods have improved the yield and selectivity of these reactions.

In terms of applications, this compound has shown potential in pharmaceutical research due to its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1H-Pyrazolo[3,4-b]pyridine exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. Additionally, its electronic properties make it a candidate for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent research has also focused on the environmental impact and sustainability aspects of synthesizing 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro-. Green chemistry approaches have been explored to minimize waste and reduce energy consumption during production. For example, microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

In conclusion, 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-4,7-dihydro- is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functionalizable nature make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.